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Compound of Interest

Compound Name: Methyl Nonafluorovalerate

Cat. No.: B087576 Get Quote

Methyl Nonafluorovalerate: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Methyl
Nonafluorovalerate, a fluorinated ester with significant applications in organic synthesis and

drug development. This document details its nomenclature, physicochemical properties,

synthesis, and applications, with a focus on its role as a synthetic intermediate.

Synonyms and Alternative Names
Methyl Nonafluorovalerate is known by a variety of names in chemical literature and

commercial catalogs. A comprehensive list of these synonyms and identifiers is provided below

for clear identification and cross-referencing.
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Name Type Name

Common Name Methyl Nonafluorovalerate

IUPAC Name
methyl 2,2,3,3,4,4,5,5,5-

nonafluoropentanoate[1]

CAS Number 13038-26-1[1]

Synonyms

Methyl perfluorovalerate, Methyl

nonafluoropentanoate, Methyl

perfluoropentanoate, Nonafluorovaleric acid

methyl ester, Perfluorovaleric acid methyl ester,

Methylnonafluorovalerate, Pentanoic acid,

2,2,3,3,4,4,5,5,5-nonafluoro-, methyl ester[1]

Physicochemical and Spectroscopic Data
The key physicochemical and spectroscopic properties of Methyl Nonafluorovalerate are

summarized in the following table. This data is essential for its handling, characterization, and

use in chemical reactions.

Property Value

Molecular Formula C₆H₃F₉O₂

Molecular Weight 278.07 g/mol [1]

Appearance Colorless liquid

Boiling Point 99-100 °C

Density 1.56 g/mL

Refractive Index n²⁰/D ~1.294

¹³C NMR Spectra available in public databases.

¹⁹F NMR Spectra available in public databases.

Synthesis of Methyl Nonafluorovalerate
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Methyl Nonafluorovalerate is typically synthesized via the Fischer-Speier esterification of

nonafluorovaleric acid with methanol, using a strong acid catalyst such as sulfuric acid.

Experimental Protocol: Fischer-Speier Esterification
This protocol is a representative procedure for the synthesis of Methyl Nonafluorovalerate
based on well-established esterification methods.[2][3][4][5]

Materials:

Nonafluorovaleric acid

Anhydrous methanol

Concentrated sulfuric acid

Sodium bicarbonate (saturated solution)

Brine (saturated sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate

Organic solvent for extraction (e.g., diethyl ether or dichloromethane)

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve

nonafluorovaleric acid in an excess of anhydrous methanol.

Carefully add a catalytic amount of concentrated sulfuric acid to the solution.

Heat the reaction mixture to reflux and maintain for several hours. The reaction progress can

be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

After the reaction is complete, allow the mixture to cool to room temperature.

Remove the excess methanol under reduced pressure.

Dissolve the residue in an organic solvent and transfer to a separatory funnel.
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Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to

neutralize the acid catalyst), and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and

concentrate under reduced pressure to yield crude Methyl Nonafluorovalerate.

Purify the crude product by distillation to obtain pure Methyl Nonafluorovalerate.

Synthesis Workflow Diagram
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Caption: Synthesis workflow for Methyl Nonafluorovalerate.

Applications in Organic Synthesis
Methyl Nonafluorovalerate serves as a versatile intermediate in organic synthesis, particularly

in the introduction of the nonafluorobutyl group into molecules. Its application is of significant

interest in the synthesis of complex molecules, such as oligosaccharides, where the

modification of functional groups is crucial.

Role in Oligosaccharide Synthesis
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A key application of Methyl Nonafluorovalerate is in the modification of carbohydrate

molecules during the synthesis of novel oligosaccharides. In a patented process, alkyl esters of

perfluorocarboxylic acids, including Methyl Nonafluorovalerate, are used in conjunction with a

strong base to facilitate specific reactions on protected sugar moieties.[6] While the patent

outlines a general methodology, the role of Methyl Nonafluorovalerate is to act as a reagent

in a key transformation step.

Representative Experimental Protocol
The following is a representative protocol illustrating the potential use of Methyl
Nonafluorovalerate in oligosaccharide synthesis, based on the general principles described in

the patent literature.[6]

Materials:

Protected monosaccharide or oligosaccharide with a free hydroxyl group

Strong base (e.g., sodium hydride, butyllithium)

Methyl Nonafluorovalerate

Anhydrous aprotic solvent (e.g., tetrahydrofuran, diethyl ether)

Procedure:

In a flame-dried, inert atmosphere (e.g., argon or nitrogen) reaction vessel, dissolve the

protected carbohydrate in the anhydrous aprotic solvent.

Cool the solution to a low temperature (e.g., -78 °C or 0 °C).

Slowly add the strong base to the solution to deprotonate the free hydroxyl group, forming an

alkoxide.

After stirring for a short period, add Methyl Nonafluorovalerate to the reaction mixture.

Allow the reaction to proceed at the low temperature and then gradually warm to room

temperature. Monitor the reaction by TLC.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b087576?utm_src=pdf-body
https://www.benchchem.com/product/b087576?utm_src=pdf-body
https://patents.google.com/patent/EP4424717A1/en
https://www.benchchem.com/product/b087576?utm_src=pdf-body
https://www.benchchem.com/product/b087576?utm_src=pdf-body
https://www.benchchem.com/product/b087576?utm_src=pdf-body
https://patents.google.com/patent/EP4424717A1/en
https://www.benchchem.com/product/b087576?utm_src=pdf-body
https://www.benchchem.com/product/b087576?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087576?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Upon completion, quench the reaction by the slow addition of a proton source (e.g.,

saturated ammonium chloride solution).

Extract the product with an organic solvent, wash the organic layer, dry it, and concentrate it

under reduced pressure.

Purify the resulting product by column chromatography.

Application Workflow Diagram
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Caption: Workflow for oligosaccharide modification.

Safety and Handling
Methyl Nonafluorovalerate is a flammable liquid and should be handled with appropriate

safety precautions. It is also an irritant to the skin and eyes. Always work in a well-ventilated

fume hood and wear appropriate personal protective equipment (PPE), including safety

goggles, gloves, and a lab coat. Store in a cool, dry, and well-ventilated area away from heat

and ignition sources.
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This technical guide provides a foundational understanding of Methyl Nonafluorovalerate for

researchers and professionals in drug development and organic synthesis. For more detailed

information, it is recommended to consult the cited literature and relevant safety data sheets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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